Cas no 881440-59-1 (N-(3-chloroadamantan-1-yl)methylthiophene-2-carboxamide)

• Product Name: N-(3-chloroadamantan-1-yl)methylthiophene-2-carboxamide
• CAS No: 881440-59-1
• MF: C₁₆H₂₀ClNOS
• MW: 309.854102134705
• CID: 5437501
• PubChem ID: 16443354
• Update Time: 2025-07-22

N-(3-chloroadamantan-1-yl)methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS016308588
• VU0508699-1
• N-[(3-chloroadamantanyl)methyl]-2-thienylcarboxamide
• 881440-59-1
• N-[(3-chloro-1-adamantyl)methyl]thiophene-2-carboxamide
• F3084-0132
• AKOS002263064
• N-(((1r,3s,5R,7S)-3-chloroadamantan-1-yl)methyl)thiophene-2-carboxamide
• N-[(3-CHLOROADAMANTAN-1-YL)METHYL]THIOPHENE-2-CARBOXAMIDE
• N-[(3-Chlorotricyclo[3.3.1.13,7]dec-1-yl)methyl]-2-thiophenecarboxamide
• N-(3-chloroadamantan-1-yl)methylthiophene-2-carboxamide

• Inchi： 1S/C16H20ClNOS/c17-16-7-11-4-12(8-16)6-15(5-11,9-16)10-18-14(19)13-2-1-3-20-13/h1-3,11-12H,4-10H2,(H,18,19)
• InChI Key： LKMPOLAGRXIPAY-UHFFFAOYSA-N
• SMILES： C1(C(NCC23CC4CC(CC(Cl)(C4)C2)C3)=O)SC=CC=1

Computed Properties

• Exact Mass: 309.0954131g/mol
• Monoisotopic Mass: 309.0954131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 497.9±15.0 °C(Predicted)
• pka: 14.58±0.46(Predicted)

Additional information on N-(3-chloroadamantan-1-yl)methylthiophene-2-carboxamide

Professional Introduction to N-(3-chloroadamantan-1-yl)methylthiophene-2-carboxamide (CAS No. 881440-59-1)

N-(3-chloroadamantan-1-yl)methylthiophene-2-carboxamide) is a specialized organic compound with the CAS number 881440-59-1, which has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of N-(3-chloroadamantan-1-yl)methylthiophene-2-carboxamide) incorporates two key pharmacophoric elements: the adamantanyl moiety and the thiophene ring. The adamantanyl group, known for its remarkable metabolic stability and lipophilicity, enhances the compound's solubility and bioavailability, while the thiophene ring contributes to its interaction with biological targets. This unique combination makes it an attractive candidate for drug discovery and development.

In recent years, there has been a surge in research focused on developing novel therapeutics targeting neurological and inflammatory disorders. The structural features of N-(3-chloroadamantan-1-yl)methylthiophene-2-carboxamide) align well with this trend, as both the adamantanyl and thiophene components have been identified as key structural motifs in drugs that modulate central nervous system (CNS) activity. For instance, derivatives of thiophene have shown potential in treating conditions such as epilepsy and chronic pain, while adamantan derivatives are known for their ability to cross the blood-brain barrier efficiently.

Recent studies have highlighted the compound's potential in inhibiting specific enzymes and receptors involved in neuroinflammation. The 3-chloroadamantan-1-yl moiety, in particular, has been found to enhance binding affinity to certain protein targets, making it a valuable scaffold for designing more potent inhibitors. This has led to several preclinical investigations exploring its efficacy in models of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of N-(3-chloroadamantan-1-yl)methylthiophene-2-carboxamide) involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution, have been employed to construct the complex molecular framework efficiently. These methods not only enhance the scalability of production but also allow for modifications that can fine-tune the biological activity of the compound.

The pharmacokinetic properties of N-(3-chloroadamantan-1-yl)methylthiophene-2-carboxamide) have been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data suggest that the compound exhibits good oral bioavailability and prolonged half-life, which are critical factors for therapeutic efficacy. Additionally, its stability under various physiological conditions makes it a promising candidate for formulation into oral or injectable medications.

In conclusion, N-(3-chloroadamantan-1-yl)methylthiophene-2-carboxamide (CAS No. 881440-59-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Ongoing research continues to uncover new therapeutic applications for this compound, positioning it as a valuable asset in the development of novel treatments for neurological and inflammatory disorders. As scientific understanding progresses, further optimization and clinical testing are expected to solidify its role in modern medicine.